3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-1,2-oxazole

• IUPAC Name: 3-[(5-fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-1,2-oxazole
• InChI: InChI=1S/C10H8FN3O5S/c1-14(9-2-3-18-13-9)10(15)7-4-8(6-12-5-7)19-20(11,16)17/h2-6H,1H3
• InChI Key: NAUUGJVSTLBUFZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NOC=C1)C(=O)C2=CC(=CN=C2)OS(=O)(=O)F
• Molecular Formula: C10H8FN3O5S
• Molecular Weight: 301.25 g/mol

Description

Typically, compounds like this could be part of a larger class of organic compounds known as heterocyclic compounds, which contain at least one atom other than carbon within their ring structure, in this case, nitrogen and oxygen.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. The carbonyl group (C=O) and the fluorosulfonyloxy group (FSO2O-) are likely key functional groups in this compound.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. Carbonyl compounds, for instance, are known to undergo nucleophilic addition and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be influenced by their functional groups. For instance, carbonyl compounds have specific reactivity and polarity due to the carbonyl group.

Mechanism of Action

The mechanism of action would depend on the application of the compound. For instance, if it’s used as a drug, it would interact with biological targets in the body.

Future Directions

The future directions in the study and application of such compounds could involve exploring their potential uses in various fields such as medicine, materials science, and chemical synthesis.